Cas no 1774900-81-0 (4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester)

• Product Name: 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester
• CAS No: 1774900-81-0
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5220550
• Update Time: 2025-10-28

4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester
• Methyl 4-((3-sulfamoylpyridin-2-yl)amino)benzoate

• Inchi： 1S/C13H13N3O4S/c1-20-13(17)9-4-6-10(7-5-9)16-12-11(21(14,18)19)3-2-8-15-12/h2-8H,1H3,(H,15,16)(H2,14,18,19)
• InChI Key： XDUDBRFFYIJYIM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC2=NC=CC=C2S(N)(=O)=O)C=C1

Additional information on 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester

Professional Introduction to 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester (CAS No. 1774900-81-0)

4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester, identified by the CAS number 1774900-81-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a benzoic acid moiety and a pyridine-based sulfonamide group. Such structural features make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester consists of a benzoic acid esterified at the carboxyl group, linked to a pyridine ring substituted with a sulfamoyl group at the 3-position and an amino group at the 2-position. This configuration endows the compound with unique physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design. The presence of both electron-withdrawing and electron-donating groups within its structure allows for diverse interactions with biological targets, making it a versatile scaffold for medicinal chemistry innovation.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfonamide derivatives, particularly those incorporating pyridine moieties. The sulfamoyl group is known for its ability to enhance binding affinity and selectivity when interacting with biological receptors, while the pyridine ring provides additional opportunities for hydrogen bonding and hydrophobic interactions. These characteristics have positioned compounds like 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester as valuable tools in the search for new therapeutic interventions.

One of the most compelling aspects of 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester is its potential application in modulating inflammatory pathways. Emerging research suggests that sulfonamide-containing compounds can interact with key enzymes and receptors involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these pathways, 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester may offer novel approaches to treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Preliminary in vitro studies have demonstrated promising anti-inflammatory activity, indicating that further exploration of this compound could yield significant therapeutic benefits.

Furthermore, the benzoic acid ester moiety in 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester contributes to its potential as an antimicrobial agent. Benzoic acid derivatives are well-documented for their ability to disrupt microbial cell membranes and inhibit bacterial growth. The addition of the sulfonamide and pyridine groups enhances these properties by providing additional mechanisms of action against pathogens. This makes 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester a promising candidate for developing new antimicrobial strategies, particularly against drug-resistant bacterial strains.

The synthesis of 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a pyridine derivative followed by sulfonation and subsequent functionalization with an amino group. The introduction of the benzoic acid ester is achieved through methylation or other esterification techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and reduce byproduct formation.

From a computational chemistry perspective, 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity profiles. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers have been able to predict potential drug-like properties, including solubility, permeability, and metabolic stability. Such information is crucial for optimizing lead compounds during drug discovery pipelines.

The pharmacokinetic behavior of 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester is another critical area of investigation. In vivo studies have begun to reveal how this compound is processed within the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for determining appropriate dosing regimens and predicting potential side effects. Preliminary data suggest that 4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester exhibits favorable pharmacokinetic properties, making it a promising candidate for further clinical development.

In conclusion,4-(3-Sulfamoyl-pyridin-2-ylamino)-benzoic acid methyl ester (CAS No. 1774900-81-0) represents a significant advancement in pharmaceutical chemistry with diverse applications in medicine and biotechnology. Its unique structural features enable interactions with multiple biological targets, offering potential therapeutic benefits in areas such as inflammation modulation and antimicrobial treatment. Continued research into this compound will likely uncover further innovative uses, solidifying its role as a cornerstone in modern drug discovery efforts.